Cas no 64210-67-9 (Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate)

• Product Name: Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate
• CAS No: 64210-67-9
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD16988278
• CID: 389908
• Update Time: 2025-05-20

Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinepropanoic acid, b-oxo-, ethyl ester
• ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate
• 3-Oxo-3-pyrimidin-4-yl-propionic acid ethyl ester
• ethyl 3-oxo-3-(4-pyrimidyl)propionate
• ethyl 3-(4-pyrimidinyl)-3-oxopropionate
• IGRUUQSUGJLZCM-UHFFFAOYSA-N
• ethyl 3-oxo-3-pyrimidin-4-yl-propionate
• ethyl 3-(pyrimidin-4-yl)-3-oxopropionate
• ethyl 3-oxo-3-(pyrimidin-4-yl)propionate
• Y6342
• 3-Oxo-3-(pyrimidine-4-yl)propanoic acid ethy
• Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate

• MDL： MFCD16988278
• Inchi： 1S/C9H10N2O3/c1-2-14-9(13)5-8(12)7-3-4-10-6-11-7/h3-4,6H,2,5H2,1H3
• InChI Key： IGRUUQSUGJLZCM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CN=CN=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Topological Polar Surface Area: 69.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate

Comprehensive Overview of Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate (CAS No. 64210-67-9)

Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate (CAS No. 64210-67-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrimidine moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a β-keto ester functionality with a heterocyclic ring, makes it a versatile building block for drug discovery and material science applications.

The compound's CAS number 64210-67-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers often search for "Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate synthesis" or "CAS 64210-67-9 applications," reflecting growing interest in its synthetic pathways and industrial relevance. Recent trends highlight its role in developing kinase inhibitors and antiviral agents, aligning with the surge in demand for targeted therapies.

From a chemical perspective, the β-keto ester group in Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate enables diverse reactivity, including Michael additions and cyclocondensation reactions. This property is exploited in creating pyrimidine-based scaffolds, which are pivotal in designing molecules with enhanced bioavailability. Environmental considerations also drive interest in "green synthesis of pyrimidine derivatives," where this compound serves as a model for sustainable methodologies.

Analytical techniques like HPLC and NMR are essential for characterizing CAS 64210-67-9, ensuring purity for high-value applications. The compound's stability under various pH conditions makes it suitable for formulations in preclinical studies, a topic frequently queried in academic forums. Additionally, its compatibility with flow chemistry systems addresses modern needs for scalable and efficient production.

In summary, Ethyl 3-oxo-3-(pyrimidin-4-yl)propanoate (CAS No. 64210-67-9) bridges fundamental chemistry and applied sciences, offering solutions for next-generation therapeutics and materials. Its integration into AI-driven drug design workflows further underscores its relevance in contemporary research, answering frequent searches on "machine learning in heterocyclic chemistry."